Cas no 921838-20-2 (N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(naphthalen-1-yl)acetamide)

• Product Name: N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(naphthalen-1-yl)acetamide
• CAS No: 921838-20-2
• MF: C₂₁H₁₈N₂O₂
• MW: 330.379825115204
• CID: 6101193
• PubChem ID: 41683456
• Update Time: 2025-10-29

N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(naphthalen-1-yl)acetamide
• 1-Naphthaleneacetamide, N-(2,3-dihydro-1-methyl-2-oxo-1H-indol-5-yl)-
• N-(1-methyl-2-oxo-3H-indol-5-yl)-2-naphthalen-1-ylacetamide
• AKOS024632187
• N-(1-methyl-2-oxoindolin-5-yl)-2-(naphthalen-1-yl)acetamide
• 921838-20-2
• F2257-0191

• Inchi： 1S/C21H18N2O2/c1-23-19-10-9-17(11-16(19)13-21(23)25)22-20(24)12-15-7-4-6-14-5-2-3-8-18(14)15/h2-11H,12-13H2,1H3,(H,22,24)
• InChI Key： FHLSTDRRJKAZBE-UHFFFAOYSA-N
• SMILES： C1(CC(NC2C=CC3=C(C=2)CC(=O)N3C)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 330.136827821g/mol
• Monoisotopic Mass: 330.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 688.4±55.0 °C(Predicted)
• pka: 13.20±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(naphthalen-1-yl)acetamide

N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(naphthalen-1-yl)acetamide (CAS No. 921838-20-2): An Overview of a Promising Compound in Medicinal Chemistry

N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(naphthalen-1-yl)acetamide (CAS No. 921838-20-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of indole derivatives and has been the subject of numerous studies exploring its biological activities and pharmacological properties.

The chemical structure of N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(naphthalen-1-yl)acetamide is characterized by a naphthalene ring and an indole moiety, which are both known for their biological significance. The naphthalene ring contributes to the compound's lipophilicity, while the indole scaffold is a common motif in many bioactive molecules, including several FDA-approved drugs. The presence of these structural elements suggests that this compound may exhibit a wide range of biological activities, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(naphthalen-1-yl)acetamide in various therapeutic areas. One notable area of interest is its anti-inflammatory properties. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant application of N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(naphthalen-1-y)acetamide is in the field of cancer research. Studies have demonstrated that this compound exhibits potent anti-cancer activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation. These findings suggest that this compound could be further developed as a potential anti-cancer agent.

In addition to its anti-inflammatory and anti-cancer properties, N-(1-methyl-2-oxyo-o,d-dihydro-H-indol--y)-(-naphthyl)acetamide has also shown promise in neuroprotective applications. Research has indicated that this compound can protect neurons from oxidative stress and neurotoxicity, which are common features in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to mitigate these effects makes it a valuable candidate for the development of neuroprotective therapies.

The pharmacokinetic properties of N-(1-methyl--oxo--,-dihydro-H-indol--y)--(naphthalen--y)acetamide have also been investigated to ensure its suitability for clinical use. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for drug development. These properties suggest that it can be effectively administered orally, making it a practical option for therapeutic applications.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of N-(1-methyl--oxo--,-dihydro-H-indol--y)--(naphthalen--y)acetamide. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, N-(1-methyl--oxo--,-dihydro-H-indol--y)--(naphthalen--y)acetamide (CAS No. 921838-) is a multifaceted compound with a broad spectrum of biological activities. Its potential applications in anti-inflammatory, anti-cancer, and neuroprotective therapies make it an exciting candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs and improving patient outcomes.